Cas no 2408963-97-1 (3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid)

• Product Name: 3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid
• CAS No: 2408963-97-1
• MF: C₂₅H₂₃NO₆
• MW: 433.45322728157
• CID: 5357912
• Update Time: 2025-05-20

3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid
• Z4180021314
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-4-methoxybenzoic acid

• Inchi： 1S/C25H23NO6/c1-30-22-11-10-16(24(27)28)14-23(22)31-13-12-26-25(29)32-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,14,21H,12-13,15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： PJACNLGLCNYAQD-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1C=C(C(=O)O)C=CC=1OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 620
• XLogP3: 4.2
• Topological Polar Surface Area: 94.1

Additional information on 3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid

3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic Acid: A Comprehensive Overview

3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid is a complex organic compound with the CAS registry number 2408963-97-1. This compound belongs to the class of benzoic acids, which are widely studied in organic chemistry and pharmacology due to their diverse biological activities and applications in drug design. The molecule features a benzoic acid core with specific substituents that confer unique chemical and biological properties.

The structure of 3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid includes a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an aminoethyl ether moiety, which is further connected to the benzoic acid ring. Additionally, the presence of a methoxy group at the para position of the benzene ring adds to the complexity and functional diversity of this compound.

Recent studies have highlighted the potential of this compound in various fields, including medicinal chemistry and materials science. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The Fmoc group, being a versatile protecting group, enables precise control over the reactivity of amino groups during multi-step synthesis processes. This makes 3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid an invaluable intermediate in the construction of peptide-based drugs and other complex molecules.

In terms of pharmacological applications, this compound has shown promise in modulating cellular signaling pathways. Experimental data suggest that it may interact with key enzymes involved in inflammation and apoptosis, making it a potential candidate for anti-inflammatory and anticancer therapies. Furthermore, its ability to act as a substrate for various biotransformations has been investigated, providing insights into its metabolic stability and bioavailability.

From a synthetic perspective, the preparation of 3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid involves multi-step reactions that require meticulous optimization. The synthesis typically begins with the functionalization of a benzoic acid derivative, followed by the introduction of the Fmoc group via nucleophilic substitution or coupling reactions. The methoxy group is introduced at an early stage to ensure compatibility with subsequent steps.

The physical properties of this compound, such as its solubility and stability, are critical for its practical applications. Studies have shown that it exhibits moderate solubility in organic solvents and is stable under standard storage conditions. However, exposure to strong acids or bases may lead to degradation, particularly due to the cleavage of the Fmoc group.

In conclusion, 3-[2-(9H-Fluoren-9-ylmethoxycarbonylamino)ethoxy]-4-methoxybenzoic acid (CAS No: 2408963-97-1) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an attractive target for further exploration in drug discovery and materials science. As research continues to uncover its full spectrum of properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.